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Compound of Interest

Compound Name: Dibromofluorescein

Cat. No.: B1618816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential information on the safe handling, storage, and disposal

of Dibromofluorescein powder. The following sections detail the compound's properties,

associated hazards, necessary safety precautions, and emergency procedures to ensure a

safe laboratory environment for all personnel.

Compound Identification and Properties
Dibromofluorescein is a fluorescent dye belonging to the xanthene family.[1] It is commonly

used in cosmetics, as a biological stain, and as a pH indicator.[1] Understanding its physical

and chemical properties is the first step in safe handling.

Table 1: Physical and Chemical Properties of Dibromofluorescein
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Property Value References

Chemical Name 4',5'-Dibromofluorescein [2][3]

Synonyms
C.I. 45370.1, Solvent Red 72,

Eosinic acid
[2][3][4]

CAS Number 596-03-2 [2][3]

Molecular Formula C₂₀H₁₀Br₂O₅ [4]

Molecular Weight 490.10 g/mol [4][5]

Appearance Orange to red powder/solid [1][2][3]

Melting Point 270 - 273 °C (518 - 523.4 °F) [2][4]

Boiling Point 633.7 ± 55.0 °C at 760 mmHg [4]

Solubility

Slightly soluble in water.

Soluble in ethanol and

acetone.

[1][3]

Stability
Stable under normal

temperatures and pressures.
[3]

Hazard Identification and Toxicological Data
Dibromofluorescein is classified as a hazardous substance and requires careful handling to

avoid adverse health effects.[2][6] The primary hazards are skin, eye, and respiratory irritation.

[2][3]

Table 2: Hazard Classification
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Hazard Category Statement References

Skin

Corrosion/Irritation
Category 2 Causes skin irritation [2]

Serious Eye

Damage/Eye Irritation
Category 2

Causes serious eye

irritation
[2]

Specific target organ

toxicity (single

exposure)

Category 3
May cause respiratory

irritation
[2]

Combustible Dust Yes

May form combustible

dust concentrations in

air

[2]

While the toxicological properties of Dibromofluorescein have not been fully investigated,

some data is available.[2][3] It is important to note that the lack of comprehensive data

necessitates a cautious approach.

Table 3: Toxicological Data

Test Species Route Value References

Toxic Dose Low

(TDLo)
Rat Oral

10,500 mg/kg

(female, 21 days

pre-ingestion)

causing maternal

effects on

ovaries/fallopian

tubes.

[3]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure laboratory safety.

Engineering Controls
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Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder.[6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when working with Dibromofluorescein powder.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification References

Eye Protection
Tight-sealing safety goggles or

a face shield.
[2]

Hand Protection

Wear appropriate protective

gloves (e.g., nitrile). Inspect

gloves before use.

[2]

Skin and Body Protection

Wear appropriate protective

clothing, such as a lab coat, to

prevent skin exposure.

[2]

Respiratory Protection

If exposure limits are exceeded

or if irritation is experienced,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator.

[2]

General Handling Practices
Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust. Avoid dust formation.[2]

Wash hands thoroughly after handling.[2]
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Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Storage Conditions
Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials, such as strong oxidizing agents.[2]

Experimental Protocols
While specific, detailed experimental protocols for toxicity and stability testing of

Dibromofluorescein powder are not readily available in published literature, the following

sections outline the general methodologies that should be followed.

Protocol for Handling Spills
This protocol outlines the steps for safely managing a spill of Dibromofluorescein powder.

Diagram 1: Workflow for Dibromofluorescein Powder Spill Response
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Spill Occurs

Evacuate immediate area
and restrict access

Don appropriate PPE:
- Respirator

- Goggles/Face Shield
- Gloves

- Lab Coat

Contain the spill
(if safe to do so)

Clean up spill using a dry method:
- Gently sweep or scoop

- Use a HEPA-filtered vacuum

AVOID generating dust clouds Place spilled material into a
sealed, labeled container for disposal

Decontaminate the spill area
with a suitable solvent

Dispose of waste according to
local, state, and federal regulations

Report the incident to the
lab supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a Dibromofluorescein powder spill.
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First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Table 5: First Aid Measures for Dibromofluorescein Exposure

Exposure Route First Aid Procedure References

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention.

[3]

Skin Contact

Flush skin with plenty of soap

and water for at least 15

minutes while removing

contaminated clothing and

shoes. Get medical attention if

irritation develops or persists.

[3]

Inhalation

Remove victim to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention.

[7]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Get medical

attention if symptoms occur.

[1][2]

Diagram 2: First Aid Decision Tree for Dibromofluorescein Exposure
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Exposure Routes & Actions

Exposure Occurs Identify Route
of Exposure

Eye Contact

Eyes

Skin Contact
Skin

Inhalation

Inhalation

Ingestion

Ingestion

Flush with water for 15 mins
Seek medical attention

Wash with soap & water for 15 mins
Remove contaminated clothing

Move to fresh air
Provide respiratory support if needed

Rinse mouth, drink water
Do NOT induce vomiting

Seek Medical Attention
(as needed)

Click to download full resolution via product page

Caption: Decision tree for first aid response to Dibromofluorescein exposure.

Fire and Explosion Hazards
Dibromofluorescein is a combustible solid and fine dust dispersed in air may ignite.[2]

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[2]

Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO₂), and

hydrogen bromide.[2]

Firefighting Procedures: As in any fire, wear a self-contained breathing apparatus (SCBA)

with pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2]

Disposal Considerations
Waste from Dibromofluorescein must be disposed of as hazardous waste.[2]
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Dispose of surplus and non-recyclable solutions to a licensed disposal company.

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[2]

Logical Hierarchy of Safety Controls
To ensure maximum safety, a hierarchical approach to hazard control should be implemented.

Diagram 3: Hierarchy of Controls for Dibromofluorescein Handling

Most Effective

Least Effective

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Signage)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling Dibromofluorescein.
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By implementing the procedures and precautions outlined in this guide, researchers, scientists,

and drug development professionals can significantly mitigate the risks associated with the

handling of Dibromofluorescein powder. Always refer to the most current Safety Data Sheet

(SDS) for the specific product in use and adhere to all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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